
Essential Safety and Logistical Information for
Handling Boc-D-HoPro-OH

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Boc-D-HoPro-OH

Cat. No.: B558456 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This document provides essential, immediate

safety and logistical information, including operational and disposal plans for Boc-D-HoPro-
OH, a protected amino acid commonly used in peptide synthesis.

Chemical and Physical Properties
Property Value

Chemical Name Boc-D-HoPro-OH (N-Boc-D-homoproline)

CAS Number 37784-17-1[1][2]

Molecular Formula C₁₀H₁₇NO₄[1][2]

Molecular Weight 215.25 g/mol [1]

Appearance White to slight yellow to beige powder[1]

Melting Point >132 °C[1]

Storage Temperature 2-30°C[1]

Hazard Identification and Personal Protective Equipment
(PPE)
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While specific hazard information for Boc-D-HoPro-OH is not detailed in the provided search

results, it is prudent to handle it as a potentially hazardous substance. For related compounds,

such as other Boc-protected amino acids, standard laboratory precautions are advised. The

following PPE is mandatory when handling Boc-D-HoPro-OH:

PPE Category Recommendation

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection Laboratory coat.

Respiratory Protection

Use in a well-ventilated area. If dust is

generated, a NIOSH-approved respirator is

recommended.

Operational and Disposal Plans
Adherence to proper operational procedures and disposal protocols is critical to ensure

laboratory safety and environmental compliance.

Handling and Storage
Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood,

to minimize inhalation exposure.

Static Discharge: Take precautionary measures against static discharges.

Storage: Store in a tightly closed container in a dry and well-ventilated place. Recommended

storage temperature is between 2-30°C.[1]

Spill Response
In the event of a spill:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.
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Containment: Wearing appropriate PPE, sweep up the spilled solid material, avoiding dust

generation. Place the material into a suitable, labeled container for disposal.

Cleaning: Clean the spill area thoroughly with a suitable solvent and then with soap and

water.

Reporting: Report the spill to the laboratory supervisor and follow institutional protocols.

Disposal Plan
Do not dispose of Boc-D-HoPro-OH down the drain or in the regular trash. Chemical waste

must be handled and disposed of in accordance with local, state, and federal regulations.

Waste Segregation: Collect waste Boc-D-HoPro-OH and any contaminated materials (e.g.,

gloves, weighing paper) in a designated, clearly labeled hazardous waste container.

Labeling: The waste container must be labeled with the full chemical name ("Boc-D-HoPro-
OH") and any relevant hazard warnings.

Storage of Waste: Store the sealed waste container in a designated hazardous waste

accumulation area, away from incompatible materials.

Professional Disposal: Arrange for the disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed chemical waste

disposal contractor.

Procedural Guidance and Workflow
The following diagrams illustrate the logical workflow for handling and responding to incidents

involving Boc-D-HoPro-OH.
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Workflow for Handling Boc-D-HoPro-OH
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Caption: General laboratory workflow for handling Boc-D-HoPro-OH.
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Spill Response Protocol
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Caption: Step-by-step protocol for responding to a spill of Boc-D-HoPro-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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